Cas no 539-80-0 (tropone)

tropone Properties

Names and Identifiers

• tropone
• Cycloheptatrienone
• cyclohepta-2,4,6-trien-1-one
• 1-cyclohepta-2,4,6-trienone
• 2,4,6-CYCLOHEPTATRIEN-1-ONE
• 2,4,6-cycloheptatrieneone
• 2,4,6-cycloheptatrienone
• cyclohepta-2,4,6-trienone
• EINECS 208-725-6
• N-phenyl-2-azulenylmethylene
• FT-0632343
• D74673
• DTXSID60202169
• QVWDCTQRORVHHT-UHFFFAOYSA-N
• A829875
• Q413630
• (2Z,4Z,6Z)-cyclohepta-2,4,6-trienone
• 2,4,6-Cycloheptatriene-1-one
• UNII-CO48X7SUFH
• SCHEMBL18727723
• CS-0088241
• NS00043109
• SCHEMBL316824
• Tropone, 97%
• HY-W035904
• 539-80-0
• MFCD00014331
• 2,4,6-CYCLOHEPTATRIN-1-ONE
• InChI=1/C7H6O/c8-7-5-3-1-2-4-6-7/h1-6
• AKOS024365345
• Tropon
• 2,4,6-cycloheptatrien-1-on
• CO48X7SUFH
• DTXCID10124660
• DB-052444
• doi:10.14272/QVWDCTQRORVHHT-UHFFFAOYSA-N.1
• +Expand

• MDL： MFCD00014331
• InChIKey： QVWDCTQRORVHHT-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6O/c8-7-5-3-1-2-4-6-7/h1-6H
• SMILES： O=C1C=CC=CC=C1
• BRN： 1902335

Computed Properties

• Exact Mass: 106.04200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 106.042
• Heavy Atom Count: 8
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 1.04680
• PSA: 17.07000
• Refractive Index: n20/D 1.615(lit.)
• Boiling Point: 113 °C/15 mmHg(lit.)
• Melting Point: -7°C
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.094 g/mL at 25 °C(lit.)

tropone Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C
• FLUKA BRAND F CODES：10-23

tropone Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%